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Abstract
Flurenol, with the CAS number 467-69-6, is a synthetic plant growth regulator classified under

the group of morphactins.[1] Its primary mechanism of action involves the inhibition of polar

auxin transport, a critical process for plant growth and development. This disruption of auxin

flow leads to a variety of morphological and physiological changes in treated plants. This

technical guide provides a comprehensive overview of Flurenol, including its chemical identity,

mechanism of action, and known biological effects. It also presents available quantitative data,

outlines general experimental protocols for its use in research, and illustrates its interaction with

the auxin signaling pathway.

Chemical and Physical Properties
Flurenol, chemically known as 9-hydroxyfluorene-9-carboxylic acid, is a derivative of fluorene-

9-carboxylic acid. Its fundamental properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1201887?utm_src=pdf-interest
https://www.smolecule.com/products/s566633
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 467-69-6 [2][3]

IUPAC Name
9-hydroxyfluorene-9-carboxylic

acid
[4]

Synonyms
Flurecol, 9-Hydroxy-9-

fluorenecarboxylic acid
[2][4]

Molecular Formula C₁₄H₁₀O₃ [2][4]

Molecular Weight 226.23 g/mol [2][4]

Appearance
White to off-white crystalline

powder

Melting Point 162-166 °C

Mechanism of Action: Inhibition of Polar Auxin
Transport
The primary mode of action of Flurenol, as with other morphactins, is the non-competitive

inhibition of polar auxin transport.[5] Auxin, a crucial plant hormone, is directionally transported

from cell to cell, creating gradients that control various developmental processes, including

gravitropism, apical dominance, and root initiation.

Flurenol disrupts this transport system, leading to an accumulation or depletion of auxin in

specific tissues, which in turn causes a range of morphological abnormalities. The precise

molecular targets of morphactins within the auxin transport machinery are not fully elucidated

but are thought to involve auxin efflux carriers.

Biological Effects on Plants
The disruption of auxin gradients by Flurenol manifests in a variety of observable effects on

plant growth and development. These effects are generally inhibitory and lead to stunted or

altered growth patterns.

Morphological Changes
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Inhibition of Geotropism: Treatment with morphactins can inhibit the normal gravitropic

responses of roots and shoots. For example, in pea roots, a related morphactin, methyl-2-

chloro-9-hydroxyfluorene-9-carboxylate (CFM), was shown to inhibit negative geotropism.[5]

Cellular Swelling and Altered Cell Division: Flurenol can cause cellular swelling and disrupt

the normal orientation of cell division.[5]

Induction of Root Hairs: An increase in root hair formation has been observed in plants

treated with morphactins.[5]

Stunted Growth: Inhibition of internode elongation is a common effect, leading to a dwarfed

or compact plant stature.

Altered Leaf and Flower Morphology: The shape and development of leaves and flowers can

be significantly altered.

Physiological Effects
Delayed Senescence: Some studies on morphactins have shown a delay in leaf

senescence.

Increased Pod Number: In a study on soybeans, the morphactin methylchlorflurenol (MCF)

was found to increase the number of pods by 40% when applied at a concentration of 10

micromolar.[6][7] While this data is not for Flurenol specifically, it provides an indication of the

potential quantitative effects of this class of compounds.

Experimental Protocols
Detailed experimental protocols for Flurenol are not readily available in the public domain.

However, based on studies with related morphactins and general practices in plant biology

research, the following outlines can be adapted.

Preparation of Stock Solutions
Flurenol is typically dissolved in a small amount of a suitable solvent, such as dimethyl

sulfoxide (DMSO) or ethanol, before being diluted to the final concentration with water or a

buffer solution. It is crucial to include a solvent control in all experiments.
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Plant Treatment Methods
Seed Germination Assay: Seeds can be germinated on filter paper or agar medium

containing various concentrations of Flurenol. Germination rates and seedling morphology

can then be assessed.

Hydroponic Application: Seedlings can be grown in a hydroponic solution to which Flurenol is

added. This method allows for precise control of the compound's concentration and

continuous exposure to the roots.

Foliar Spray: A solution of Flurenol, often with a surfactant to improve leaf adhesion, can be

sprayed onto the foliage of plants.

Agar Plate Assays: For studying root growth and gravitropism, seedlings can be grown on

vertical agar plates containing Flurenol.

Analysis of Effects
Morphological Analysis: Measure parameters such as root length, shoot height, number of

lateral roots, and leaf area.

Histological Analysis: Prepare tissue sections to observe changes in cell size, shape, and

organization.

Hormone Quantification: Use techniques like gas chromatography-mass spectrometry (GC-

MS) or liquid chromatography-mass spectrometry (LC-MS) to measure endogenous auxin

levels in different plant tissues.

Auxin Transport Assays: Utilize radiolabeled auxin (e.g., ³H-IAA) to directly measure its

transport through plant tissues in the presence and absence of Flurenol.

Signaling Pathways and Logical Relationships
Flurenol's primary effect is on the polar auxin transport system. The following diagram

illustrates the general pathway of polar auxin transport and the proposed point of inhibition by

morphactins like Flurenol.
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Caption: Simplified diagram of polar auxin transport and Flurenol's inhibitory action.

Interaction with Other Phytohormones
The effects of morphactins can often be counteracted by the application of gibberellins (GAs),

suggesting an antagonistic relationship between these two classes of plant growth regulators.

This interaction highlights the complex hormonal crosstalk that governs plant development.
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Caption: Logical relationship between Flurenol, auxin transport, gibberellin, and plant growth.

Conclusion
Flurenol (CAS 467-69-6) is a potent inhibitor of polar auxin transport in plants, classifying it as a

morphactin. Its application leads to significant alterations in plant morphology and

development. While the general mechanism of action is understood, further research is needed

to elucidate the precise molecular targets and to quantify its effects across a broader range of

plant species. The information provided in this guide serves as a foundational resource for

researchers and scientists working in the fields of plant biology, agriculture, and the

development of new plant growth regulators.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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